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Compound of Interest

Compound Name:
4,4,5-Trimethyl-2-cyclohexen-1-

one

CAS No.: 17429-29-7

Cat. No.: B103420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structural isomers of

trimethylcyclohexenone, primarily focusing on the industrially significant α- and β-isomers,

commonly known as isophorone. This document details their physicochemical properties,

spectroscopic data for identification and characterization, and established experimental

protocols for their synthesis and isomerization.

Introduction to Trimethylcyclohexenone Isomers
Trimethylcyclohexenone, with the chemical formula C₉H₁₄O, exists in several structural

isomeric forms. The most prevalent and commercially important isomers are α-isophorone

(3,5,5-trimethylcyclohex-2-en-1-one) and β-isophorone (3,5,5-trimethylcyclohex-3-en-1-one).[1]

α-Isophorone is an α,β-unsaturated ketone, a structural feature that imparts significant

thermodynamic stability due to the conjugated system.[2] In contrast, β-isophorone is a β,γ-

unsaturated ketone with an isolated double bond.[2] A third isomer, γ-isophorone, is rarely

reported in the literature due to its low stability.[3] The equilibrium mixture of the isomers
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heavily favors the α-form, typically consisting of about 97% α-isophorone and 3% β-

isophorone.[2]

These compounds serve as valuable intermediates in the chemical industry. For instance, β-

isophorone is a key precursor in the synthesis of ketoisophorone, which is used in the

production of vitamins, carotenoids, and various natural products.[4]

Physicochemical and Spectroscopic Data
Accurate identification and differentiation of trimethylcyclohexenone isomers are crucial for their

application in synthesis and product development. The following tables summarize their key

physical properties and provide a comparative analysis of their spectroscopic data.

Physical Properties

Property
α-Isophorone (3,5,5-
trimethylcyclohex-2-en-1-
one)

β-Isophorone (3,5,5-
trimethylcyclohex-3-en-1-
one)

IUPAC Name
3,5,5-trimethylcyclohex-2-en-1-

one

3,5,5-trimethylcyclohex-3-en-1-

one

CAS Number 78-59-1 471-01-2

Molar Mass 138.21 g/mol 138.21 g/mol

Appearance Colorless to yellowish liquid Colorless liquid

Boiling Point 215.3 °C 189 °C

Key Feature
α,β-unsaturated ketone

(conjugated system)

β,γ-unsaturated ketone

(isolated double bond)

Table 1: Comparison of the physical properties of α- and β-isophorone.[1][2]

Spectroscopic Data
The distinct structural differences between the isomers lead to unique spectroscopic

signatures, which are detailed below.
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Spectroscopic Data α-Isophorone β-Isophorone

¹H NMR (CDCl₃)

δ 5.88 (s, 1H, C=CH), 2.18 (s,

2H, CH₂), 1.93 (s, 3H, CH₃-

C=), 1.03 (s, 6H, (CH₃)₂)

δ 5.35 (br s, 1H, C=CH), 2.75

(s, 2H, CH₂-C=O), 2.25 (s, 2H,

C=C-CH₂), 1.75 (s, 3H, CH₃-

C=), 1.05 (s, 6H, (CH₃)₂)

¹³C NMR (CDCl₃)

δ 199.9 (C=O), 160.4 (C-3),

125.5 (C-2), 50.7 (C-6), 45.2

(C-4), 33.5 (C-5), 28.3 (2 x

CH₃), 24.5 (CH₃)

δ 210.8 (C=O), 136.1 (C-3),

119.5 (C-4), 52.8 (C-2), 46.2

(C-6), 33.9 (C-5), 28.1 (2 x

CH₃), 23.9 (CH₃)

FTIR (cm⁻¹)
~1665 (C=O, conjugated),

~1630 (C=C)

~1715 (C=O, non-conjugated),

~1650 (C=C)

Mass Spec. (m/z) 138 (M+), 123, 95, 82, 67, 54 138 (M+), 123, 96, 82, 67, 53

Table 2: Comparative spectroscopic data for α- and β-isophorone.[5][6][7][8][9]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of isophorone and the

isomerization of its α- and β-forms.

Synthesis of Isophorone (α- and β-isomers) via Acetone
Self-Condensation
Isophorone is produced industrially through the base-catalyzed self-condensation of acetone.

[3] This reaction typically yields a mixture rich in the α-isomer.

Materials:

Acetone

Aqueous solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH)

Reaction vessel equipped with a stirrer, condenser, and temperature control

Procedure:
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Charge the reaction vessel with acetone.

Introduce the aqueous alkali catalyst (e.g., 10 wt% aqueous KOH solution).[3]

The reaction can be carried out under liquid-phase or vapor-phase conditions. For liquid-

phase synthesis, typical conditions involve elevated temperatures and pressures (e.g., up to

320 °C and 20 MPa under supercritical conditions for high selectivity).[3]

The reaction proceeds through a series of aldol condensations and Michael additions.

Following the reaction, the catalyst is neutralized, and the product mixture is subjected to

fractional distillation to separate isophorone from unreacted acetone and byproducts.

Isomerization of α-Isophorone to β-Isophorone
The conversion of the thermodynamically stable α-isophorone to the β-isomer can be achieved

through gas-phase isomerization over a solid catalyst.[4]

Materials:

α-Isophorone

Heterogeneous catalyst (e.g., nickel oxide on γ-aluminium oxide, calcined at 1200 °C for 3

hours)[4]

Reaction tube with external heating

Evaporation flask

Condenser and receiver

Nitrogen gas supply

Procedure:

Pack the reaction tube with the catalyst.

Heat the catalyst to the reaction temperature (e.g., 300 °C).[4]
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Heat the evaporation flask containing α-isophorone to maintain a consistent feed rate (e.g.,

105 °C).[4]

Introduce gaseous α-isophorone and an inert carrier gas like nitrogen into the reaction tube.

The isomerized product mixture is passed through a condenser and collected in a receiver.

The resulting mixture, containing α-isophorone, β-isophorone, and a small amount of γ-

isophorone, can be separated by fractional distillation.[4]

Workflow and Reaction Pathway Diagrams
The following diagrams, generated using Graphviz, illustrate the synthesis and isomerization

pathways of trimethylcyclohexenone isomers.
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Isophorone Synthesis

Isomerization
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Synthesis Workflow Isomerization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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